Cas no 136410-04-3 (2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-)

2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- structure
136410-04-3 structure
Product name:2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
CAS No:136410-04-3
MF:C19H19NO3
MW:309.359065294266
CID:225867
PubChem ID:3077935

2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-([1,1'-biphenyl]-4-ylcarbonyl)-5-ethoxy-
    • 5-ethoxy-1-(4-phenylbenzoyl)pyrrolidin-2-one
    • BRN 4758707
    • SCHEMBL9821153
    • 1-([1,1'-Biphenyl]-4-carbonyl)-5-ethoxypyrrolidin-2-one
    • DTXSID70929390
    • 2-Pyrrolidinone, 1-((1,1'-biphenyl)-4-ylcarbonyl)-5-ethoxy-, (+-)-
    • (+-)-1-((1,1'-Biphenyl)-4-ylcarbonyl)-5-ethoxy-2-pyrrolidinone
    • 136410-04-3
    • Inchi: InChI=1S/C19H19NO3/c1-2-23-18-13-12-17(21)20(18)19(22)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11,18H,2,12-13H2,1H3
    • InChI Key: PWGYKXDHSUWQOP-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC=CC=2)C=CC(C(N2C(OCC)CCC2=O)=O)=CC=1

Computed Properties

  • Exact Mass: 309.13657
  • Monoisotopic Mass: 309.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 495.5°C at 760 mmHg
  • Flash Point: 253.4°C
  • Refractive Index: 1.61
  • PSA: 46.61

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